Cas no 2155855-16-4 (2-azabicyclo3.3.1nonan-8-one)

• Product Name: 2-azabicyclo3.3.1nonan-8-one
• CAS No: 2155855-16-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5926931
• PubChem ID: 132364503
• Update Time: 2025-06-10

2-azabicyclo3.3.1nonan-8-one Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo3.3.1nonan-8-one
• EN300-1266371
• 2-azabicyclo[3.3.1]nonan-8-one
• 2155855-16-4

• Inchi： 1S/C8H13NO/c10-8-2-1-6-3-4-9-7(8)5-6/h6-7,9H,1-5H2
• InChI Key： KDMKOJQYFGESJK-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCNC1C2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-azabicyclo3.3.1nonan-8-one

Introduction to 2-azabicyclo3.3.1nonan-8-one (CAS No: 2155855-16-4)

2-azabicyclo3.3.1nonan-8-one, identified by its Chemical Abstracts Service (CAS) number 2155855-16-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of azabicycloalkanones, characterized by a nitrogen-containing bridgehead within a bicyclic framework, which imparts unique electronic and steric properties. The presence of a ketone functional group at the 8-position further enhances its reactivity and potential utility in synthetic and biological applications.

The molecular structure of 2-azabicyclo3.3.1nonan-8-one consists of a nine-membered bicyclic system containing three rings—a seven-membered cyclohexane ring, a five-membered cyclopentane ring, and a three-membered azacyclopropane ring. The nitrogen atom in the azacyclopropane ring introduces basicity and potential hydrogen bonding capabilities, while the ketone group can participate in various coordination and condensation reactions. This structural motif makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in azabicycloalkanones due to their potential as pharmacophores in drug discovery. The rigid bicyclic core provides conformational stability, while the nitrogen atom offers opportunities for interaction with biological targets such as enzymes and receptors. Specifically, 2-azabicyclo3.3.1nonan-8-one has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the most compelling aspects of 2-azabicyclo3.3.1nonan-8-one is its ability to modulate neurotransmitter systems. Preclinical studies have suggested that this compound may interact with serotonin and dopamine receptors, making it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. The nitrogen-containing heterocycle enhances binding affinity by forming hydrogen bonds or salt bridges with receptor residues, improving drug efficacy.

Furthermore, the structural features of 2-azabicyclo3.3.1nonan-8-one contribute to its potential as an anti-inflammatory agent. Research indicates that azabicycloalkanones can inhibit inflammatory pathways by modulating cytokine production and enzyme activity. The ketone group at the 8-position can engage in Michael addition reactions or aldol condensations with biomolecules, leading to the development of novel inhibitors targeting key enzymes involved in inflammation.

The synthesis of 2-azabicyclo3.3.1nonan-8-one presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes involve cyclization reactions followed by functional group transformations to introduce the ketone moiety at the 8-position. Advances in catalytic methods have enabled more efficient and selective constructions of the azabicyclo framework, reducing unwanted side products and improving yields.

Recent innovations in computational chemistry have also facilitated the design of derivatives of 2-azabicyclo3.3.1nonan-8-one with enhanced pharmacological profiles. Molecular modeling studies predict that modifications at the nitrogen or ketone positions can fine-tune binding interactions with biological targets, leading to improved drug-like properties such as solubility, metabolic stability, and selectivity.

The therapeutic potential of 2-azabicyclo3.3.1nonan-8-one extends beyond CNS disorders and inflammation; it has also been explored for its antimicrobial properties. The structural complexity of this compound allows it to disrupt bacterial cell membranes or interfere with essential metabolic pathways, offering a promising alternative to conventional antibiotics.

In conclusion,2-azabicyclo3.3.1nonan-8-one (CAS No: 2155855-16-4) represents a structurally fascinating molecule with diverse biological activities and synthetic utility. Its unique heterocyclic scaffold provides opportunities for developing novel therapeutic agents targeting various diseases, including neurological disorders, inflammation, and infections. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and lead to innovative drug candidates for future medical applications.